Cas no 61204-02-2 (Benzonitrile,4-(trans-4-hexylcyclohexyl)-)

• Product name: Benzonitrile,4-(trans-4-hexylcyclohexyl)-
• CAS No: 61204-02-2
• MF: C₁₉H₂₇N
• MW: 269.42438
• CID: 518213

Benzonitrile,4-(trans-4-hexylcyclohexyl)- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile,4-(trans-4-hexylcyclohexyl)-
• 4-(4-hexylcyclohexyl)benzonitrile
• trans-4-(4-Hexylcyclohexyl)benzonitrile

Computed Properties

• Exact Mass: 269.21451
• Monoisotopic Mass: 269.214
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.8A^2

Experimental Properties

• Density: 0.96
• Boiling Point: 395.3°C at 760 mmHg
• Flash Point: 194°C
• Refractive Index: 1.52
• PSA: 23.79

Additional information on Benzonitrile,4-(trans-4-hexylcyclohexyl)-

Comprehensive Overview of Benzonitrile,4-(trans-4-hexylcyclohexyl)- (CAS No. 61204-02-2)

Benzonitrile,4-(trans-4-hexylcyclohexyl)-, with the CAS number 61204-02-2, is a specialized organic compound widely utilized in advanced material science and liquid crystal applications. Its unique molecular structure, featuring a trans-4-hexylcyclohexyl group attached to a benzonitrile core, makes it a critical component in high-performance displays and optoelectronic devices. Researchers and manufacturers increasingly focus on this compound due to its thermal stability, optical clarity, and compatibility with modern liquid crystal mixtures.

In recent years, the demand for energy-efficient display technologies has surged, driven by the rise of OLED and QLED TVs, as well as flexible screens for smartphones. Benzonitrile,4-(trans-4-hexylcyclohexyl)- plays a pivotal role in these innovations, as its mesomorphic properties enable precise control over light modulation. This aligns with the global push for sustainable electronics, a topic frequently searched by consumers and engineers alike. The compound's low viscosity and high resistivity further enhance its suitability for next-generation electro-optical devices.

From a synthetic chemistry perspective, the hexylcyclohexyl side chain in CAS 61204-02-2 contributes to its remarkable solubility in non-polar solvents, a feature highly valued in formulation chemistry. This property is particularly relevant to industries exploring green solvents as alternatives to traditional toxic reagents—a hot topic in environmental chemistry forums. Analytical techniques like HPLC and NMR spectroscopy confirm the compound's high purity (>99%), meeting stringent requirements for electronic-grade materials.

The compound's structure-activity relationship has also attracted attention in materials informatics, where machine learning models predict its behavior in novel nanocomposite systems. Searches for "AI in material design" have spiked by 240% since 2022, reflecting growing interdisciplinary interest. When doped with fluorinated additives, Benzonitrile,4-(trans-4-hexylcyclohexyl)- demonstrates improved response times in electrochromic applications—another trending area in smart window technology research.

Quality control protocols for 61204-02-2 emphasize chromatographic purity and isotropic transition temperature verification, addressing frequent queries about "how to test liquid crystal purity." The compound's phase behavior has been extensively documented in scientific literature, with studies showing nematic ranges between 45-85°C—critical data for engineers designing temperature-stable devices. These characteristics make it indispensable for avionics displays and medical imaging equipment, sectors experiencing 18% annual growth.

Emerging applications in photonics leverage the compound's birefringence properties, particularly in optical communication systems where data transfer speeds exceed 100Gbps. This connects to popular searches about "6G technology materials" and "low-loss dielectric compounds." Furthermore, its derivatives show promise in organic semiconductors, answering industry demands for flexible electronics with lower carbon footprints—a key concern in ESG-focused manufacturing.

Storage and handling recommendations for Benzonitrile,4-(trans-4-hexylcyclohexyl)- emphasize protection from UV degradation and moisture absorption, common challenges noted in material stability discussions. The compound's shelf life exceeds 24 months when stored under argon atmosphere, addressing practical concerns raised in supply chain forums. These operational details are crucial for maintaining consistency in high-volume production environments.

Patent analysis reveals a 65% increase in filings involving 61204-02-2 since 2020, particularly for quantum dot enhancement films and augmented reality visors. This innovation wave corresponds with rising searches for "metaverse display materials" and "wearable tech chemistry." The compound's dielectric anisotropy (Δε ≈ +5.2) makes it equally valuable for 5G antenna substrates, another rapidly expanding market segment.

In academic circles, structure-property modeling of trans-4-hexylcyclohexyl derivatives remains an active research area, with over 120 papers published in 2023 alone. This scholarly attention validates the compound's significance in solving real-world energy consumption challenges—a top priority in UN Sustainable Development Goals discussions. Its molecular polarizability also enables breakthroughs in holographic storage systems, answering demands for high-density data solutions.